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Introduction

Tris(trimethylsilyl) phosphate (TMSP) is an organosilicon compound featuring a central
phosphate core bonded to three trimethylsilyl groups. This unique structure imparts a range of
useful chemical properties, leading to its application in diverse fields, from a reagent in organic
synthesis to a performance-enhancing additive in materials science. This technical guide
provides a comprehensive overview of the discovery, historical development, synthesis, and
fundamental properties of Tris(trimethylsilyl) phosphate.

Historical Discovery and Development

The initial synthesis of compounds containing silicon-phosphorus linkages dates back to the
mid-20th century, with pioneering work in the field of organosilicon chemistry. While a definitive
singular "discovery" paper for Tris(trimethylsilyl) phosphate is not readily apparent in early
literature, the foundational methods for its preparation were established during this period. The
work of M.G. Voronkov and his contemporaries in the 1950s on organosilicon compounds
containing phosphorus laid the groundwork for the synthesis of silyl phosphates. A 1957
publication by Voronkov and Zgonnik described the reaction of trialkylchlorosilanes with
phosphoric acid to produce trialkylsilyl phosphates, representing one of the earliest
documented methods for creating such compounds.[1]
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Early interest in Tris(trimethylsilyl) phosphate and related compounds stemmed from their

unique chemical reactivity and potential as hydraulic fluids, lubricants, and plasticizers. Over

the decades, research has expanded to explore its utility as a versatile silylating agent and,

more recently, as a crucial electrolyte additive in lithium-ion batteries to improve their

performance and stability.[2]

Synthesis of Tris(trimethylisilyl) phosphate

Several synthetic routes to Tris(trimethylsilyl) phosphate have been developed, each with its

own advantages in terms of yield, purity, and scalability. The primary methods are summarized

below.

- Unthetic Methodologies <

Key

Method Reactants . Yield Reference(s)
Conditions
Trimethylsilyl
chloride, .
) Stirred at 78°C
Method 1 Ammonium 89.6% [3]
) for 3 hours
dihydrogen
phosphate
Hexamethyldisila  Heated and
zane, Ammonium  stirred at 80- )
Method 2 _ High [4]
dihydrogen 160°C for 2-5
phosphate hours
Alkali metal )
Molar ratio of 1:1
silicon alkoxide, ) )
Method 3 in an alkane or >99.6% purity [5]
Phosphorus
] ether solvent
halide

Key Synthetic Pathways

Below are graphical representations of the primary synthetic routes to Tris(trimethylsilyl)

phosphate.
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Method 1: From Trimethylsilyl Chloride

NHaH2POa4
Ammonium dihydrogen phosphate

[(CHs)sSiO]sP=0
Tris(trimethylsilyl) phosphate

~===1 NH4Cl + 2 HCl

—qor~ Al
78°C.3n

3 (CHS3)sSiCl
Trimethylsilyl chloride

Click to download full resolution via product page

Synthetic Pathway from Trimethylsilyl Chloride.

Method 2: From Hexamethyldisilazane

NHaH2PO4

Ammonium dihydrogen phosphate
YCT09en ProsP ] [(CH3)3SiOJsP=0 N R
saenracnm g Tris(trimethylsilyl) phosphate ’

1.5 [(CHs3)sSi]2NH
Hexamethyldisilazane

Click to download full resolution via product page

Synthetic Pathway from Hexamethyldisilazane.

Detailed Experimental Protocols
Method 1: Synthesis from Trimethylsilyl Chloride and
Ammonium Dihydrogen Phosphate[3]

Objective: To synthesize Tris(trimethylsilyl) phosphate with a high yield.
Materials:
» Trimethylchlorosilane (352 g, 3.24 mol)

o Ammonium dihydrogen phosphate (115 g, 1 mol)
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1000 ml three-necked flask

Reflux condenser

Thermometer

Stirring apparatus

Exhaust gas absorption device (for HCI)

Procedure:

To a 1000 ml three-necked flask equipped with a reflux condenser, thermometer, and stirrer,
add trimethylchlorosilane (352 g, 3.24 mol) and ammonium dihydrogen phosphate (115 g, 1
mol).

Connect an exhaust gas absorption device to the outlet of the reflux condenser to neutralize
the generated hydrogen chloride gas.

Heat the mixture to 78°C and stir for 3 hours.

After the reaction is complete, filter the mixture. The filtrate is the crude Tris(trimethylsilyl)
phosphate.

Purify the crude product by vacuum distillation, collecting the fraction at 125-128°C/30
mmHg.

The final product is 282 g of Tris(trimethylsilyl) phosphate, corresponding to a yield of
89.6%.

Method 2: Synthesis from Hexamethyldisilazane and
Ammonium Dihydrogen Phosphate[4]

Objective: To synthesize Tris(trimethylsilyl) phosphate in a process suitable for industrial

production.

Materials:
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Hexamethyldisilazane

Ammonium dihydrogen phosphate

Reaction vessel with heating and stirring capabilities

Fractional distillation apparatus
Procedure:

¢ Add hexamethyldisilazane and ammonium dihydrogen phosphate to a reaction vessel in a
molar ratio of 1.5:1 to 1.8:1.

e Heat the mixture to a temperature between 90°C and 140°C while stirring.

e Maintain the reaction for 2 to 5 hours. Ammonia gas will be evolved and should be absorbed
in water.

 After the reaction is complete, change the setup to a fractionation apparatus.

» Purify the crude product by vacuum fractional distillation to obtain high-purity
Tris(trimethylsilyl) phosphate.

Physicochemical Properties

Tris(trimethylsilyl) phosphate is a colorless liquid under standard conditions. Its key physical
and chemical properties are summarized in the table below.
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Property Value Reference(s)

Molecular Formula CoH2704PSi3 [6]

Molecular Weight 314.54 g/mol [6]

Appearance Colorless liquid

Boiling Point 228-229 °C at 720 mmHg

Melting Point 3-4°C

Density 0.945 g/mL at 25°C

Refractive Index (n20/D) 1.409

CAS Number 10497-05-9 [6]
Applications

Tris(trimethylsilyl) phosphate has found applications in several areas of chemistry and
materials science:

o Electrolyte Additive: It is investigated as a novel film-forming additive for high-voltage
cathode materials in lithium-ion batteries.[2]

o Organic Synthesis: It serves as a versatile reagent in organic synthesis, including in
dealkylsilylation reactions.

o Corrosion Inhibitor: It can be used as an additive to coat metal surfaces to prevent corrosion.

Conclusion

Tris(trimethylsilyl) phosphate, a compound with roots in the mid-20th-century exploration of
organosilicon chemistry, has evolved from a laboratory curiosity to a valuable component in
modern technology. The synthetic methods developed over the years provide efficient
pathways to this versatile molecule, enabling its use in a range of applications, most notably in
the advancement of energy storage technologies. Further research into its properties and
reaction mechanisms will undoubtedly uncover new opportunities for this important
organophosphorus compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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